Cas no 89239-86-1 (1H-Pyrazole-5-carboxamide, 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-)

• Product Name: 1H-Pyrazole-5-carboxamide, 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-
• CAS No: 89239-86-1
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 607293
• PubChem ID: 13338438
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxamide, 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-
• 5-methyl-4-nitro-2-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide
• DTXSID90537370
• HFTQEQBISBYBIA-UHFFFAOYSA-N
• 89239-86-1
• 3-Methyl-4-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxamide
• SCHEMBL10918765

• Inchi： 1S/C7H7F3N4O3/c1-3-4(14(16)17)5(6(11)15)13(12-3)2-7(8,9)10/h2H2,1H3,(H2,11,15)
• InChI Key： HFTQEQBISBYBIA-UHFFFAOYSA-N
• SMILES： FC(CN1C(C(N)=O)=C(C(C)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 252.04702458g/mol
• Monoisotopic Mass: 252.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų